Cas no 1261670-29-4 (3-(Perfluorophenyl)picolinic acid)

• Product Name: 3-(Perfluorophenyl)picolinic acid
• CAS No: 1261670-29-4
• MF: C₁₂H₄F₅NO₂
• MW: 289.157680511475
• CID: 4914118
• Update Time: 2025-05-21

3-(Perfluorophenyl)picolinic acid Chemical and Physical Properties

Names and Identifiers

• 3-(Perfluorophenyl)picolinic acid

• Inchi： 1S/C12H4F5NO2/c13-6-5(7(14)9(16)10(17)8(6)15)4-2-1-3-18-11(4)12(19)20/h1-3H,(H,19,20)
• InChI Key： UMRNGLYUDXDXKJ-UHFFFAOYSA-N
• SMILES： FC1C(=C(C(=C(C=1C1=CC=CN=C1C(=O)O)F)F)F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 356
• XLogP3: 2.8
• Topological Polar Surface Area: 50.2

Additional information on 3-(Perfluorophenyl)picolinic acid

Introduction to 3-(Perfluorophenyl)picolinic Acid (CAS No. 1261670-29-4)

3-(Perfluorophenyl)picolinic acid, identified by the Chemical Abstracts Service Number (CAS No.) 1261670-29-4, is a specialized organic compound that has garnered significant attention in the field of medicinal chemistry and materials science. This compound, characterized by its perfluorophenyl substituent and picolinic acid backbone, exhibits unique structural and functional properties that make it a valuable candidate for various applications, particularly in the development of advanced materials and bioactive molecules.

The molecular structure of 3-(Perfluorophenyl)picolinic acid consists of a picolinic acid moiety (2-pyridinecarboxylic acid) functionalized with a perfluorophenyl group. The presence of the perfluorinated aromatic ring imparts exceptional chemical stability, low surface energy, and enhanced lipophilicity to the molecule. These characteristics are particularly advantageous in pharmaceutical applications, where bioavailability and metabolic stability are critical factors. The compound’s ability to interact with biological targets while maintaining structural integrity has positioned it as a promising scaffold for drug discovery initiatives.

In recent years, the pharmaceutical industry has witnessed a surge in the exploration of fluorinated compounds due to their favorable pharmacokinetic profiles. 3-(Perfluorophenyl)picolinic acid exemplifies this trend, as its fluorinated aromatic component can modulate electronic properties and binding affinities. Studies have demonstrated that fluorine atoms can influence metabolic pathways, enhance binding interactions with enzymes and receptors, and improve overall drug efficacy. This has led to increased interest in incorporating perfluorophenyl groups into drug candidates, particularly for diseases where precise molecular targeting is essential.

One of the most compelling aspects of 3-(Perfluorophenyl)picolinic acid is its potential in the development of novel therapeutic agents. Researchers have investigated its derivatives as inhibitors of various enzymatic pathways implicated in inflammation, cancer, and neurodegenerative disorders. For instance, modifications to the picolinic acid core have yielded compounds with potent anti-inflammatory properties by selectively inhibiting cyclooxygenase (COX) enzymes or other pro-inflammatory mediators. The perfluorophenyl group further enhances these effects by improving solubility and cell membrane penetration.

Moreover, the material science applications of 3-(Perfluorophenyl)picolinic acid are equally noteworthy. Its unique combination of hydrophobicity and chemical inertness makes it an excellent candidate for coatings that require high thermal stability and resistance to chemical degradation. In electronics, fluorinated aromatic compounds are used in organic light-emitting diodes (OLEDs) and liquid crystal displays (LCDs) due to their ability to enhance charge transport properties. The incorporation of 3-(Perfluorophenyl)picolinic acid into these systems could lead to more efficient and durable electronic devices.

Recent advancements in computational chemistry have also facilitated the rational design of derivatives based on 3-(Perfluorophenyl)picolinic acid. Molecular modeling techniques allow researchers to predict how structural modifications will affect biological activity and material properties. This approach has been instrumental in optimizing lead compounds for clinical trials, reducing the time and cost associated with traditional trial-and-error methods. By leveraging these computational tools, scientists can rapidly screen vast libraries of analogs and identify those with the most promising profiles.

The synthesis of 3-(Perfluorophenyl)picolinic acid presents unique challenges due to the stability requirements of the perfluorophenyl group. However, recent methodologies have improved efficiency and yield, making large-scale production more feasible. Transition-metal-catalyzed cross-coupling reactions are particularly useful in constructing the desired fluorinated aromatic ring without compromising purity or functionality. These advancements have democratized access to this compound for academic and industrial researchers alike.

In conclusion, 3-(Perfluorophenyl)picolinic acid (CAS No. 1261670-29-4) represents a fascinating intersection of medicinal chemistry and materials science. Its unique structural features offer broad utility in drug development, material engineering, and technological innovation. As research continues to uncover new applications for this compound and its derivatives, its significance is expected to grow further. The ongoing exploration of fluorinated molecules underscores their indispensable role in modern science, with 3-(Perfluorophenyl)picolinic acid standing out as a prime example of their potential.